6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 6-[(4-methoxyphenoxy)methyl]-3-(2-methylfuran-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H14N4O3S/c1-10-13(7-8-22-10)15-17-18-16-20(15)19-14(24-16)9-23-12-5-3-11(21-2)4-6-12/h3-8H,9H2,1-2H3
• InChI Key: RXVLHMUPANWTKH-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)OC

Description

6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in various scientific research studies. It belongs to the class of thiadiazole derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting specific enzymes and pathways involved in the growth and proliferation of cancer cells, inflammation, and microbial infections. The compound has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied in various in vitro and in vivo models. The compound has been found to induce apoptosis in cancer cells and inhibit the growth of tumors. It has also been shown to possess anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Furthermore, the compound has been found to possess antimicrobial activity against a wide range of bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potent activity against cancer cells, inflammation, and microbial infections. The compound has also been shown to possess a favorable safety profile with low toxicity. However, the limitations of using this compound in lab experiments include its limited solubility in water and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is to further investigate its potential applications in the treatment of cancer, inflammation, and microbial infections. Another direction is to develop more efficient synthesis methods to improve its yield and purity. Furthermore, the compound can be modified to improve its solubility and bioavailability. Overall, the research on this compound has shown promising results, and further studies are warranted to fully understand its potential applications in various scientific research fields.
In conclusion, 6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has shown promising results in various scientific research studies. It has potential applications in the treatment of cancer, inflammation, and microbial infections. The compound has been synthesized using different methods, and its mechanism of action is not fully understood. However, it is believed to act by inhibiting specific enzymes and pathways involved in the growth and proliferation of cancer cells, inflammation, and microbial infections. The compound has been found to possess a favorable safety profile with low toxicity, but its limited solubility in water is a limitation in lab experiments. Further studies are warranted to fully understand the potential applications of this compound in various scientific research fields.

Synthesis Methods

The synthesis of 6-[(4-Methoxyphenoxy)methyl]-3-(2-methyl-3-furyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using different methods. One of the methods involves the reaction of 4-methoxybenzyl chloride with 2-methyl-3-furoic acid in the presence of triethylamine to form 4-methoxybenzyl 2-methyl-3-furoate. This intermediate is then reacted with thiosemicarbazide in the presence of sodium bicarbonate to form the desired compound.

Scientific Research Applications

This compound has been extensively studied for its potential applications in various scientific research studies. It has shown promising results in the treatment of cancer, inflammation, and microbial infections. The compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, the compound has been found to possess antimicrobial activity against a wide range of bacterial and fungal strains.